Cas no 37032-36-3 (benzenepropanal, alpha-fluoro-beta-oxo- (9ci))

• Product Name: benzenepropanal, alpha-fluoro-beta-oxo- (9ci)
• CAS No: 37032-36-3
• MF: C₉H₇FO₂
• MW: 166.149086236954
• CID: 921903
• PubChem ID: 45080754
• Update Time: 2025-04-19

benzenepropanal, alpha-fluoro-beta-oxo- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzenepropanal, alpha-fluoro-beta-oxo- (9ci)
• 2-fluoro-3-oxo-3-phenylpropanal
• AKOS006311658
• DTXSID40664084
• 37032-36-3

• Inchi： 1S/C9H7FO2/c10-8(6-11)9(12)7-4-2-1-3-5-7/h1-6,8H
• InChI Key： KTOBRDWDJIWLSC-UHFFFAOYSA-N
• SMILES： FC(C=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 166.043
• Monoisotopic Mass: 166.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 1.7